Cas no 380386-49-2 (3-2-(Furan-2-ylmethylidene)hydrazin-1-yl-6-(1H-imidazol-1-yl)pyridazine)
3-2-(Furan-2-ylmethylidene)hydrazin-1-yl-6-(1H-imidazol-1-yl)pyridazine Chemical and Physical Properties
Names and Identifiers
-
- 380386-49-2
- 3-{2-[(furan-2-yl)methylidene]hydrazin-1-yl}-6-(1H-imidazol-1-yl)pyridazine
- N-[(E)-furan-2-ylmethylideneamino]-6-imidazol-1-ylpyridazin-3-amine
- 3-[2-(furan-2-ylmethylidene)hydrazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine
- SR-01000028394
- SR-01000028394-1
- EN300-179259
- CS-0237176
- 2-Furancarboxaldehyde, 2-[6-(1H-imidazol-1-yl)-3-pyridazinyl]hydrazone
- 3-2-(Furan-2-ylmethylidene)hydrazin-1-yl-6-(1H-imidazol-1-yl)pyridazine
-
- Inchi: 1S/C12H10N6O/c1-2-10(19-7-1)8-14-15-11-3-4-12(17-16-11)18-6-5-13-9-18/h1-9H,(H,15,16)/b14-8+
- InChI Key: PCKYIDZKMAVOEG-RIYZIHGNSA-N
- SMILES: O1C=CC=C1/C=N/NC1=CC=C(N=N1)N1C=NC=C1
Computed Properties
- Exact Mass: 254.09160896g/mol
- Monoisotopic Mass: 254.09160896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 81.1Ų
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 525.1±50.0 °C(Predicted)
- pka: 9.99±0.10(Predicted)
3-2-(Furan-2-ylmethylidene)hydrazin-1-yl-6-(1H-imidazol-1-yl)pyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F895560-10mg |
3-[2-(Furan-2-ylmethylidene)hydrazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine |
380386-49-2 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F895560-50mg |
3-[2-(Furan-2-ylmethylidene)hydrazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine |
380386-49-2 | 50mg |
$ 210.00 | 2022-06-04 | ||
| TRC | F895560-100mg |
3-[2-(Furan-2-ylmethylidene)hydrazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine |
380386-49-2 | 100mg |
$ 295.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307846-50mg |
3-[2-(furan-2-ylmethylidene)hydrazin-1-yl]-6-(1h-imidazol-1-yl)pyridazine |
380386-49-2 | 98% | 50mg |
¥4258.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307846-100mg |
3-[2-(furan-2-ylmethylidene)hydrazin-1-yl]-6-(1h-imidazol-1-yl)pyridazine |
380386-49-2 | 98% | 100mg |
¥7344.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307846-250mg |
3-[2-(furan-2-ylmethylidene)hydrazin-1-yl]-6-(1h-imidazol-1-yl)pyridazine |
380386-49-2 | 98% | 250mg |
¥10497.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307846-500mg |
3-[2-(furan-2-ylmethylidene)hydrazin-1-yl]-6-(1h-imidazol-1-yl)pyridazine |
380386-49-2 | 98% | 500mg |
¥14320.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307846-1g |
3-[2-(furan-2-ylmethylidene)hydrazin-1-yl]-6-(1h-imidazol-1-yl)pyridazine |
380386-49-2 | 98% | 1g |
¥21189.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307846-2.5g |
3-[2-(furan-2-ylmethylidene)hydrazin-1-yl]-6-(1h-imidazol-1-yl)pyridazine |
380386-49-2 | 98% | 2.5g |
¥41547.00 | 2024-05-16 | |
| Enamine | EN300-179259-0.05g |
3-{2-[(furan-2-yl)methylidene]hydrazin-1-yl}-6-(1H-imidazol-1-yl)pyridazine |
380386-49-2 | 95% | 0.05g |
$182.0 | 2023-09-19 |
3-2-(Furan-2-ylmethylidene)hydrazin-1-yl-6-(1H-imidazol-1-yl)pyridazine Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 3-2-(Furan-2-ylmethylidene)hydrazin-1-yl-6-(1H-imidazol-1-yl)pyridazine
Market Research and Analysis Report on 380386-49-2 and 3-2-(Furan-2-ylmethylidene)hydrazin-1-yl-6-(1H-imidazol-1-yl)pyridazine in Chemical Biomedical Field
The compound 380386-49-2, also known as 3-2-(Furan-2-ylmethylidene)hydrazin-1-yl-6-(1H-imidazol-1-yl)pyridazine, has recently gained significant attention in the chemical biomedical field due to its potential applications in drug development and therapeutic interventions. This report provides an in-depth analysis of the latest research findings, market demands, and future prospects of this compound.
Recent studies have demonstrated that 380386-49-2 exhibits promising biological activities, including anti-inflammatory, antioxidant, and anticancer properties. These findings have sparked interest among researchers and pharmaceutical companies seeking innovative compounds for drug discovery. The compound's unique structural features, particularly the hydrazine and imidazole moieties, contribute to its bioactivity and make it a valuable candidate for further exploration.
Market demand for 380386-49-2 is driven by its potential applications in the development of novel therapeutic agents. The global pharmaceutical industry is increasingly focusing on biologically active compounds with diverse structural frameworks to address unmet medical needs. As a result, the demand for 380386-49
380386-49-2 (3-2-(Furan-2-ylmethylidene)hydrazin-1-yl-6-(1H-imidazol-1-yl)pyridazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)